Cas no 2034611-58-8 (1-(2,6-difluorophenyl)-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]urea)

• Product Name: 1-(2,6-difluorophenyl)-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]urea
• CAS No: 2034611-58-8
• MF: C₁₂H₁₁F₂N₃O₄
• MW: 299.230249643326
• CID: 5337098
• Update Time: 2025-05-22

1-(2,6-difluorophenyl)-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)-3-(2-(2,4-dioxooxazolidin-3-yl)ethyl)urea
• 1-(2,6-difluorophenyl)-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]urea

• Inchi： 1S/C12H11F2N3O4/c13-7-2-1-3-8(14)10(7)16-11(19)15-4-5-17-9(18)6-21-12(17)20/h1-3H,4-6H2,(H2,15,16,19)
• InChI Key： UMCBWXGUDYJEBB-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1NC(NCCN1C(=O)OCC1=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• XLogP3: 0.6
• Topological Polar Surface Area: 87.7

Additional information on 1-(2,6-difluorophenyl)-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]urea

Comprehensive Overview of 1-(2,6-difluorophenyl)-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]urea (CAS No. 2034611-58-8)

The compound 1-(2,6-difluorophenyl)-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]urea, identified by its CAS No. 2034611-58-8, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its intricate chemical architecture, combining a difluorophenyl moiety with a urea linkage and an oxazolidinone derivative. This combination of functional groups suggests potential applications in drug discovery, particularly in targeting enzymes or receptors involved in inflammatory and metabolic pathways.

In recent years, the scientific community has shown growing interest in oxazolidinone-based compounds due to their versatility in medicinal chemistry. The presence of the 2,4-dioxo-1,3-oxazolidin-3-yl group in this compound hints at possible bioactivity, as similar structures are known to exhibit antimicrobial or anti-inflammatory properties. Researchers are actively exploring its mechanism of action, with preliminary studies focusing on its interactions with proteases and kinases, which are critical targets in modern therapeutics.

From a synthetic perspective, the incorporation of difluorophenyl and urea functionalities enhances the compound's stability and bioavailability. These features align with current trends in drug design, where fluorinated compounds are prized for their metabolic resistance and enhanced binding affinity. The ethylene bridge connecting the urea and oxazolidinone groups further optimizes spatial orientation, potentially improving target engagement.

The compound's CAS No. 2034611-58-8 serves as a unique identifier in regulatory and commercial databases, facilitating its traceability in supply chains. This is particularly relevant given the increasing demand for high-purity intermediates in pharmaceutical manufacturing. Companies specializing in custom synthesis often highlight such compounds to meet the needs of drug developers seeking novel scaffolds for small-molecule therapeutics.

Environmental and safety profiles of 1-(2,6-difluorophenyl)-3-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)ethyl]urea are also under scrutiny, as sustainability becomes a priority in chemical production. Advances in green chemistry techniques, such as catalytic fluorination and solvent-free synthesis, could further enhance its appeal. These innovations address common search queries like "eco-friendly pharmaceutical synthesis" and "sustainable drug development," reflecting broader industry shifts.

In summary, CAS No. 2034611-58-8 represents a promising candidate for further investigation, bridging gaps between structural complexity and therapeutic potential. Its design encapsulates cutting-edge trends in fluorine chemistry and heterocyclic drug discovery, making it a subject of ongoing research and commercial interest.